2-(2-Benzyloxyphenyl)phenol, 95%

• IUPAC Name: 2-(2-phenylmethoxyphenyl)phenol
• InChI: InChI=1S/C19H16O2/c20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)21-14-15-8-2-1-3-9-15/h1-13,20H,14H2
• InChI Key: QGPIASOEFBJOQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=CC=CC=C3O
• Molecular Formula: C19H16O2
• DSSTOX Substance ID: DTXSID30391291
• Molecular Weight: 276.3 g/mol
• CAS RN: 201405-69-8

Description

2-(2-Benzyloxyphenyl)phenol, 95% (2-BOPP) is a phenol derivative used in a variety of scientific applications. It is a colorless, crystalline solid that is insoluble in water but soluble in organic solvents. 2-BOPP has a broad range of uses in the pharmaceutical, chemical, and biological fields, and it is also used as a reagent in organic synthesis.

Scientific Research Applications

2-(2-Benzyloxyphenyl)phenol, 95% has a variety of uses in scientific research. It is commonly used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in coordination chemistry. Additionally, 2-(2-Benzyloxyphenyl)phenol, 95% has been used to study the structure and properties of metal complexes, as well as in the synthesis of biologically active compounds.

Mechanism of Action

2-(2-Benzyloxyphenyl)phenol, 95% acts as a nucleophile in organic reactions. In the presence of an acid catalyst, the phenolic group of 2-(2-Benzyloxyphenyl)phenol, 95% can react with electrophiles, such as aldehydes and ketones, to form a new carbon-carbon bond. This reaction is known as a nucleophilic aromatic substitution (SNAr) reaction.
Biochemical and Physiological Effects
2-(2-Benzyloxyphenyl)phenol, 95% has been studied for its potential use in the treatment of certain diseases. Studies have shown that 2-(2-Benzyloxyphenyl)phenol, 95% has anti-inflammatory and antioxidant properties, and it has been suggested that it may have potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. Additionally, 2-(2-Benzyloxyphenyl)phenol, 95% has been found to inhibit the growth of certain bacteria and fungi, making it a potential candidate for the development of novel antimicrobial agents.

Advantages and Limitations for Lab Experiments

2-(2-Benzyloxyphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, and it can be easily synthesized in a two-step process. Additionally, 2-(2-Benzyloxyphenyl)phenol, 95% is relatively inexpensive and widely available. However, it has certain limitations as well. 2-(2-Benzyloxyphenyl)phenol, 95% is insoluble in water, and it is susceptible to oxidation in the presence of air.

Future Directions

The potential applications of 2-(2-Benzyloxyphenyl)phenol, 95% are numerous, and there are many possible future directions for research. Some potential areas of research include the development of novel antimicrobial agents, the use of 2-(2-Benzyloxyphenyl)phenol, 95% as a reagent in organic synthesis, and the study of its potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. Additionally, further research into the mechanism of action of 2-(2-Benzyloxyphenyl)phenol, 95% and its biochemical and physiological effects may lead to the development of new and improved methods for its synthesis and use.

Synthesis Methods

2-(2-Benzyloxyphenyl)phenol, 95% is synthesized via a two-step process. The first step involves the condensation of 2-hydroxybenzaldehyde and benzyl alcohol in the presence of an acid catalyst. This reaction produces a benzyloxybenzaldehyde intermediate, which is then oxidized with potassium permanganate to form the desired product. The reaction is typically carried out at room temperature and yields a 95% pure product.